Cas no 2460751-26-0 (Methyl 3-(4-aminophenyl)-2-fluoropropanoate)

• Product Name: Methyl 3-(4-aminophenyl)-2-fluoropropanoate
• CAS No: 2460751-26-0
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• MDL: MFCD32702693
• CID: 5670522
• PubChem ID: 155820540
• Update Time: 2025-06-08

Methyl 3-(4-aminophenyl)-2-fluoropropanoate Chemical and Physical Properties

Names and Identifiers

• 2460751-26-0
• Methyl 3-(4-aminophenyl)-2-fluoropropanoate
• EN300-26975637

• MDL： MFCD32702693
• Inchi： 1S/C10H12FNO2/c1-14-10(13)9(11)6-7-2-4-8(12)5-3-7/h2-5,9H,6,12H2,1H3
• InChI Key： DEIGCQMKFXQSKQ-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC)CC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 3-(4-aminophenyl)-2-fluoropropanoate

Comprehensive Overview of Methyl 3-(4-aminophenyl)-2-fluoropropanoate (CAS No. 2460751-26-0)

Methyl 3-(4-aminophenyl)-2-fluoropropanoate (CAS No. 2460751-26-0) is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical research. This ester derivative, featuring an amino phenyl group and a fluorine substituent, has garnered attention due to its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of small-molecule inhibitors and protease-targeting agents.

The compound’s fluorine atom enhances its metabolic stability and binding affinity, making it a valuable candidate for medicinal chemistry applications. Recent studies highlight its utility in designing kinase inhibitors, a hot topic in oncology research. With the growing demand for precision medicine, Methyl 3-(4-aminophenyl)-2-fluoropropanoate is being investigated for its potential to modulate specific biological pathways, addressing challenges like drug resistance and selective targeting.

In the context of green chemistry, this compound aligns with the trend of developing sustainable synthetic routes. Researchers are optimizing its production using catalytic methods to minimize waste and energy consumption. The 4-aminophenyl moiety also opens doors to covalent drug design, a cutting-edge approach in bioconjugation and targeted therapies. These advancements resonate with the industry’s shift toward environmentally friendly and cost-effective processes.

From a commercial perspective, Methyl 3-(4-aminophenyl)-2-fluoropropanoate is gaining traction in the fine chemicals market. Its versatility as an intermediate in synthesizing heterocyclic compounds has led to partnerships between academia and pharmaceutical companies. Frequently searched questions like "fluorinated esters in drug development" and "CAS 2460751-26-0 suppliers" reflect its rising relevance. Analytical techniques such as HPLC and NMR are routinely employed to ensure its purity, meeting the stringent standards of GMP compliance.

Looking ahead, the compound’s potential in neurological disorders and inflammatory diseases is under exploration. Its structural analogs are being screened for blood-brain barrier permeability, a critical factor in CNS drug delivery. As the scientific community prioritizes AI-driven drug discovery, Methyl 3-(4-aminophenyl)-2-fluoropropanoate could play a pivotal role in virtual screening libraries, further accelerating hit-to-lead optimization.